Cas no 1353776-91-6 (2-Chloro-3-fluoro-5-propoxypyridine)

• Product Name: 2-Chloro-3-fluoro-5-propoxypyridine
• CAS No: 1353776-91-6
• MF: C₈H₉ClFNO
• MW: 189.614564657211
• MDL: MFCD23161505
• CID: 4782585
• Update Time: 2025-06-08

2-Chloro-3-fluoro-5-propoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3-fluoro-5-propoxypyridine
• 2-Chloro-3-fluoro-5-propoxypyridine

• MDL： MFCD23161505
• Inchi： 1S/C8H9ClFNO/c1-2-3-12-6-4-7(10)8(9)11-5-6/h4-5H,2-3H2,1H3
• InChI Key： SMIYQZPVKVYBTD-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C=N1)OCCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 136
• XLogP3: 2.8
• Topological Polar Surface Area: 22.1

Additional information on 2-Chloro-3-fluoro-5-propoxypyridine

Recent Advances in the Study of 2-Chloro-3-fluoro-5-propoxypyridine (CAS: 1353776-91-6)

2-Chloro-3-fluoro-5-propoxypyridine (CAS: 1353776-91-6) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This compound, characterized by its unique chloro-fluoro-propoxypyridine structure, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the design of kinase inhibitors, agrochemicals, and other pharmacologically relevant compounds.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 2-Chloro-3-fluoro-5-propoxypyridine in the development of novel kinase inhibitors targeting cancer-related pathways. The researchers demonstrated that the compound's fluorine and chlorine substituents enhance its binding affinity to specific kinase domains, while the propoxy group improves solubility and pharmacokinetic properties. These findings suggest that 2-Chloro-3-fluoro-5-propoxypyridine could serve as a key scaffold for next-generation anticancer agents.

In addition to its pharmaceutical applications, recent research has also investigated the compound's potential in agrochemicals. A study in Pest Management Science (2024) reported that derivatives of 2-Chloro-3-fluoro-5-propoxypyridine exhibit potent herbicidal activity against resistant weed species. The presence of the fluorine atom was found to significantly enhance the compound's stability and bioavailability in soil, making it a promising candidate for sustainable crop protection solutions.

From a synthetic chemistry perspective, advances in the scalable production of 2-Chloro-3-fluoro-5-propoxypyridine have been achieved through innovative catalytic methods. A 2024 Organic Process Research & Development article described a palladium-catalyzed cross-coupling approach that improves yield and reduces waste, addressing previous challenges in large-scale synthesis. This methodological breakthrough is expected to facilitate broader adoption of the compound in industrial and academic settings.

Ongoing research continues to explore the mechanistic underpinnings of 2-Chloro-3-fluoro-5-propoxypyridine's biological activity. Computational modeling studies, as reported in a 2023 ACS Omega publication, have provided insights into its molecular interactions with target proteins, paving the way for structure-activity relationship (SAR) optimization. These efforts are critical for the rational design of derivatives with enhanced potency and selectivity.

In conclusion, 2-Chloro-3-fluoro-5-propoxypyridine (CAS: 1353776-91-6) represents a multifaceted compound with growing importance in chemical biology and pharmaceutical research. Its applications span from drug discovery to agrochemical development, supported by recent advancements in synthetic methodologies and mechanistic understanding. Future research is likely to focus on expanding its utility through targeted derivatization and exploring its potential in emerging therapeutic areas.